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An In-Depth Technical Guide to 2-Bromo-4-methylthiazole-5-carboxamide: Synthesis,

Properties, and Applications in Drug Discovery

Introduction

2-Bromo-4-methylthiazole-5-carboxamide is a strategically important heterocyclic compound
that serves as a versatile building block in modern organic synthesis and medicinal chemistry.
Its structure, featuring a thiazole core functionalized with a reactive bromine atom, a methyl
group, and a carboxamide moiety, presents multiple avenues for chemical modification. The
bromine atom at the 2-position is a particularly valuable synthetic handle, enabling a wide
range of cross-coupling reactions to introduce molecular complexity.[1] Consequently, this
compound is a key intermediate in the synthesis of diverse and complex bioactive molecules.

[1]

This guide provides a comprehensive overview of 2-Bromo-4-methylthiazole-5-carboxamide,
intended for researchers, chemists, and drug development professionals. We will delve into its
chemical properties, detailed synthetic protocols, and its significant applications as a scaffold in
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the development of novel therapeutic agents, including kinase inhibitors and antimicrobial

compounds.[1]

Chemical Identity and Physicochemical Properties

The fundamental identity and properties of 2-Bromo-4-methylthiazole-5-carboxamide are

summarized below. Accurate identification through its SMILES string and CAS number is

critical for database searches and procurement.

Table 1: Chemical Identifiers

Identifier

Value

IUPAC Name

2-bromo-4-methyl-1,3-thiazole-5-carboxamide

SMILES String

CC1=C(SC(=N1)Br)C(=O)N[2]

CAS Number

1254694-56-8[2]

Molecular Formula

CsHsBrN20S[2]

Molecular Weight 221.07 g/mol [2]
2-Bromo-4-methyl-thiazole-5-carboxylic acid
Synonyms amide, 5-Thiazolecarboxamide, 2-bromo-4-

methyl-[2]

Table 2: Physicochemical Properties

Property Value
Density 1.792 + 0.06 g/cm3 (Predicted)[2]
Purity Typically =98%

Synthesis and Mechanism

The synthesis of 2-Bromo-4-methylthiazole-5-carboxamide is most commonly achieved

through the amidation of its carboxylic acid precursor, 2-Bromo-4-methylthiazole-5-carboxylic

acid. This precursor is a stable, solid compound readily available from commercial suppliers.
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The conversion of the carboxylic acid to the primary amide can be accomplished via several
reliable methods, primarily involving the activation of the carboxyl group.

Synthetic Workflow Overview

The general pathway involves the conversion of the carboxylic acid to a more reactive
intermediate (like an acyl chloride or an O-acylisourea ester) which is then subjected to
amination.
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Caption: Synthetic routes to 2-Bromo-4-methylthiazole-5-carboxamide.

Experimental Protocol 1: Acyl Chloride Method

This robust two-step method involves the initial conversion of the carboxylic acid to a highly
reactive acyl chloride, which readily reacts with an ammonia source to yield the target
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carboxamide. The use of oxalyl chloride is often preferred due to the volatile nature of its
byproducts.[3]

Step 1: Formation of 2-Bromo-4-methylthiazole-5-carbonyl chloride

e Suspend 2-bromo-4-methylthiazole-5-carboxylic acid (1.0 eq) in an anhydrous, inert solvent
such as dichloromethane (DCM) or tetrahydrofuran (THF) under a nitrogen atmosphere.

e Add a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop).

o Slowly add oxalyl chloride (1.5-2.0 eq) or thionyl chloride (1.5-2.0 eq) dropwise at room
temperature.[1][3]

« Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be
monitored by the cessation of gas evolution.

e Once the reaction is complete, remove the solvent and excess reagent under reduced
pressure to yield the crude acyl chloride, which is typically used immediately in the next step
without further purification.

Step 2: Amination
» Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., THF, DCM).
e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of agueous ammonium hydroxide or bubble ammonia gas through the
solution. Alternatively, a combination of ammonium chloride and a non-nucleophilic base like
triethylamine can be used.

» Allow the reaction to warm to room temperature and stir for 1-3 hours.

» Upon completion, quench the reaction with water and extract the product with a suitable
organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.
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Purify the crude product by recrystallization or column chromatography to obtain 2-Bromo-4-
methylthiazole-5-carboxamide.

Causality: The conversion to an acyl chloride dramatically increases the electrophilicity of the

carbonyl carbon, making it highly susceptible to nucleophilic attack by ammonia. The catalytic

DMF acts as a Vilsmeier reagent precursor, accelerating the formation of the acyl chloride.

Experimental Protocol 2: Direct Amide Coupling Method

This method avoids the harsh reagents required for acyl chloride formation by using a water-

soluble carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to

activate the carboxylic acid in situ.[1]

Dissolve 2-bromo-4-methylthiazole-5-carboxylic acid (1.0 eq) and a suitable ammonia
source, such as ammonium chloride (1.1 eq), in a polar aprotic solvent like DMF.

Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine
(TEA) (2-3 eq), to the mixture.

Add EDC hydrochloride (EDC-HCI) (1.2-1.5 eq) to the solution portion-wise at room
temperature.[1] Optionally, an additive like 1-Hydroxybenzotriazole (HOBt) can be included
to improve efficiency and suppress side reactions.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

Once complete, dilute the reaction mixture with water, leading to the precipitation of the
product or enabling extraction with an organic solvent like ethyl acetate.

Perform a standard agueous workup, dry the organic phase, and concentrate under reduced
pressure.

Purify the residue by column chromatography or recrystallization.

Causality: EDC activates the carboxylic acid to form a highly reactive O-acylisourea

intermediate.[1] This intermediate is then readily attacked by ammonia to form the
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thermodynamically stable amide bond, releasing a soluble urea byproduct.

Strategic Applications in Research and
Development

The unique arrangement of functional groups in 2-Bromo-4-methylthiazole-5-carboxamide
makes it an exceptionally valuable scaffold in drug discovery. The C2-bromo position is a prime
site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira),
allowing for the introduction of a vast array of aryl, heteroaryl, or alkyl groups. The carboxamide
at C5 can be further functionalized or serve as a key hydrogen bond donor/acceptor for target
engagement.

C2-Br (Reactive Site)

(2-Bromo-4-methylthiazoIe-5-carboxamide C5-Amide (H-Bonding))

Sonogashira Coupling

Buchwald-Hartwig
Amination
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Caption: Versatility of the 2-Bromo-4-methylthiazole-5-carboxamide scaffold.

Case Study: Kinase Inhibitors in Oncology

Thiazole carboxamides are prominent scaffolds in the design of kinase inhibitors. The core
structure can mimic the hinge-binding motifs required for potent and selective inhibition.
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e c-Met Kinase Inhibitors: The hepatocyte growth factor receptor, c-Met, is a receptor tyrosine
kinase whose aberrant activation is implicated in various cancers. Derivatives of the thiazole
carboxamide scaffold have been explored as potent inhibitors of c-Met, demonstrating the
utility of this core in targeting ATP-binding sites of kinases.[1]

o HSET (KIFC1) Inhibitors: The kinesin HSET is crucial for the survival of cancer cells with
centrosome amplification. High-throughput screening has identified 2-amido-thiazole-5-
carboxylate derivatives, synthesized from precursors like ethyl 2-bromo-4-methylthiazole-5-
carboxylate, as potent, ATP-competitive inhibitors of HSET.[4] This highlights the scaffold's
potential in developing therapies that target cancer-specific vulnerabilities.

Case Study: Antimicrobial Agents

The thiazole ring is a well-established pharmacophore in antimicrobial agents. Research has
focused on synthesizing derivatives of 2-Bromo-4-methylthiazole-5-carboxamide to develop
novel compounds with broad-spectrum activity against both Gram-positive and Gram-negative
bacteria.[1] The ability to easily diversify the C2 position allows for the systematic optimization
of antibacterial potency and spectrum.

Safety and Handling

While a specific, comprehensive safety profile for 2-Bromo-4-methylthiazole-5-carboxamide
is not widely published, data from its closely related precursor, 2-Bromo-4-methylthiazole-5-
carboxylic acid, should be considered for handling precautions. The carboxylic acid is classified
as an irritant.

o Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[5][6]

o Precautionary Measures: Always handle this chemical in a well-ventilated fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves.[6] Avoid breathing dust, fumes, or vapors. Wash hands thoroughly
after handling.

Users are required to consult the specific and up-to-date Safety Data Sheet (SDS) provided by
the supplier before any handling, storage, or disposal.
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Conclusion

2-Bromo-4-methylthiazole-5-carboxamide is more than a mere chemical intermediate; it is a
powerful and enabling tool for chemical and pharmaceutical research. Its well-defined reactive
sites, coupled with straightforward and high-yielding synthetic protocols, provide a reliable
platform for constructing diverse molecular libraries. Its proven success as a core scaffold for
potent kinase inhibitors and antimicrobial agents underscores its strategic value in the ongoing
quest for novel therapeutics. As drug discovery continues to demand increasingly complex and
specific molecules, the utility of versatile building blocks like 2-Bromo-4-methylthiazole-5-
carboxamide is set to expand even further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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